Cas no 1006486-09-4 (3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid)

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid structure
1006486-09-4 structure
Product Name:3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
CAS No:1006486-09-4
MF:C11H13N3O3
MW:235.239222288132
CID:6171135
PubChem ID:19620911
Update Time:2024-01-14

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
    • EN300-1840232
    • 1006486-09-4
    • Inchi: 1S/C11H13N3O3/c1-4-14-7(3)10(6(2)12-14)8-5-9(11(15)16)17-13-8/h5H,4H2,1-3H3,(H,15,16)
    • InChI Key: RJRFVIMKDMXYBF-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC(C2C(C)=NN(CC)C=2C)=N1

Computed Properties

  • Exact Mass: 235.09569129g/mol
  • Monoisotopic Mass: 235.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 81.2Ų

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Pricemore >>

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